Cas no 1806784-88-2 (4-(Bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride)

• Product Name: 4-(Bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride
• CAS No: 1806784-88-2
• MF: C₉H₃BrClF₆NO₂
• MW: 386.473041772842
• CID: 4812387
• Update Time: 2025-05-27

4-(Bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride

• Inchi： 1S/C9H3BrClF6NO2/c10-1-3-4(20-9(15,16)17)2-18-6(8(12,13)14)5(3)7(11)19/h2H,1H2
• InChI Key： WPVRXODAKVCDJG-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C(F)(F)F)C=1C(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 4
• Topological Polar Surface Area: 39.2

Additional information on 4-(Bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride

Research Briefing on 4-(Bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride (CAS: 1806784-88-2)

4-(Bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride (CAS: 1806784-88-2) is a highly specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl and trifluoromethoxy functional groups, is a key building block in the synthesis of novel pharmaceutical agents, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its utility in the development of potent kinase inhibitors and GPCR modulators, underscoring its importance in modern drug design.

The unique structural features of this compound, including the reactive bromomethyl and carbonyl chloride groups, make it an ideal candidate for further functionalization. Researchers have leveraged these moieties to create a variety of derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this intermediate into a series of pyridine-based compounds exhibiting selective inhibition of JAK3 kinases, which are implicated in autoimmune diseases. The study reported IC50 values in the low nanomolar range, suggesting high therapeutic potential.

In addition to its role in kinase inhibitor development, 4-(Bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride has been explored in the context of PET (positron emission tomography) tracer synthesis. A recent publication in ACS Chemical Neuroscience detailed its use in the radiolabeling of a novel tracer for imaging neuroinflammation. The compound's trifluoromethoxy group was found to enhance blood-brain barrier penetration, a critical factor for CNS-targeting agents. This application opens new avenues for non-invasive diagnostic tools in neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the compound presents both opportunities and challenges. Its high reactivity necessitates careful handling and optimized reaction conditions. Recent advancements in flow chemistry have addressed some of these challenges, as reported in Organic Process Research & Development. The study described a continuous-flow protocol that improved yield and purity while reducing hazardous waste generation, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles.

Looking ahead, the versatility of 4-(Bromomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carbonyl chloride suggests it will remain a valuable tool in medicinal chemistry. Ongoing research is exploring its potential in covalent inhibitor design and PROTAC (proteolysis targeting chimera) development. As the demand for targeted therapies grows, this intermediate is poised to play a pivotal role in the discovery of next-generation pharmaceuticals. Researchers are encouraged to monitor patent literature closely, as several pharmaceutical companies have recently filed applications covering novel uses of this compound and its derivatives.